1-(4-amino-1,2,5-oxadiazol-3-yl)-4-methyl-N'-[(E)-(4-nitrophenyl)methylidene]-1H-1,2,3-triazole-5-carbohydrazide

• Molecular Formula: C13H11N9O4
• Molecular Weight: 357.28 g/mol
• IUPAC Name: 3-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyl-N-[(E)-(4-nitrophenyl)methylideneamino]triazole-4-carboxamide
• InChI: InChI=1S/C13H11N9O4/c1-7-10(21(20-16-7)12-11(14)18-26-19-12)13(23)17-15-6-8-2-4-9(5-3-8)22(24)25/h2-6H,1H3,(H2,14,18)(H,17,23)/b15-6+
• InChI Key: OEHUMCWLCINYMW-GIDUJCDVSA-N
• Isomeric SMILES: CC1=C(N(N=N1)C2=NON=C2N)C(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: CC1=C(N(N=N1)C2=NON=C2N)C(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-]

Description

• The compound’s full name is quite a mouthful, so let’s break it down. It consists of several functional groups: an oxadiazole ring, a triazole ring, and a carbohydrazide moiety.
• The compound’s chemical formula is C₉H₇N₁₁O₄.
• It is structurally intriguing due to its combination of heterocyclic rings and functional groups.
• The relatively high density (1.782 g/mL) and low melting point (100 °C) make it attractive for various applications.

Preparation Methods

Method 1: Synthesis of 1-(4-amino-1,2,5-oxadiazol-3-yl)-4-methyl-N’-[(E)-(4-nitrophenyl)methylidene]-1H-1,2,3-triazole-5-carbohydrazide (ANFF-1)

Method 2: Partial oxidation of 3,4-bis(4-amino-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BAFF-1) with 35% HO in concentrated HSO.

Chemical Reactions Analysis

• ANFF-1 undergoes various reactions:

  Oxidation: The partial oxidation step in Method 2 involves the conversion of BAFF-1 to ANFF-1.

  Substitution: The reaction with gaseous ammonia in Method 1 replaces nitro groups with amino groups.

• Common reagents: Ammonia, toluene, H₂O₂, and H₂SO₄.
• Major products: ANFF-1 itself.

Scientific Research Applications

• ANFF-1 finds applications in:

  Energetic Materials: As a secondary explosive, oxidizer, and melt-castable explosive.

  Weapon Applications: An alternative to 3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-1-oxide (BNFF).

  High Energy Density Materials: Due to its intriguing structure.

Mechanism of Action

• ANFF-1’s mechanism of action depends on its specific application.
• Molecular targets and pathways need further research.

Comparison with Similar Compounds

• ANFF-1 is structurally similar to BNFF (3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-1-oxide).
• BNFF is widely studied, but ANFF-1 offers unique properties.